Cas no 1692446-92-6 (7-phenyl-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 7-phenyl-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1692446-92-6
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 5909112
• PubChem ID: 136839869
• Update Time: 2025-10-29

7-phenyl-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-phenyl-5H,6H,7H,8H-imidazo1,2-apyrimidine
• 7-phenyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• EN300-1119199
• 1692446-92-6

• Inchi： 1S/C12H13N3/c1-2-4-10(5-3-1)11-6-8-15-9-7-13-12(15)14-11/h1-5,7,9,11H,6,8H2,(H,13,14)
• InChI Key： JYRZDCLTIYFPSG-UHFFFAOYSA-N
• SMILES： N12C=CN=C1NC(C1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.8Ų

Additional information on 7-phenyl-5H,6H,7H,8H-imidazo1,2-apyrimidine

Introduction to 7-phenyl-5H,6H,7H,8H-imidazo1,2-apyrimidine (CAS No. 1692446-92-6)

7-phenyl-5H,6H,7H,8H-imidazo1,2-apyrimidine, identified by its Chemical Abstracts Service (CAS) number 1692446-92-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the imidazopyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of a phenyl group at the 7-position enhances its pharmacological potential, making it a promising candidate for further investigation in drug discovery and development.

The imidazopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Specifically, 7-phenyl-5H,6H,7H,8H-imidazo1,2-apyrimidine exhibits potential binding affinity with enzymes and receptors involved in critical cellular processes. Recent studies have highlighted its role as a precursor or analog in the synthesis of bioactive molecules targeting inflammatory pathways, cancer cell proliferation, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its structural versatility. The fusion of an imidazole ring with a pyrimidine core creates a rigid framework that can be modified at multiple positions to optimize pharmacokinetic properties and target specificity. The phenyl substituent at the 7-position not only contributes to the molecule's hydrophobicity but also serves as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In the context of contemporary drug discovery, 7-phenyl-5H,6H,7H,8H-imidazo1,2-apyrimidine has been explored in several preclinical studies. Researchers have demonstrated its efficacy in modulating signaling pathways associated with tumor growth and metastasis. For instance, derivatives of this compound have shown inhibitory effects on kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are aberrantly activated in various malignancies. The phenyl group's electronic properties may play a crucial role in fine-tuning the binding interactions with these targets.

The synthesis of 7-phenyl-5H,6H,7H,8H-imidazo1,2-apyrimidine typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes cyclization reactions followed by aromatic substitution to introduce the phenyl moiety. Advances in catalytic methods have enabled more efficient and scalable production processes for this compound and its analogs. For example, transition-metal-catalyzed reactions have been employed to construct the imidazopyrimidine core with high regioselectivity.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying lead compounds derived from 7-phenyl-5H,6H,7H,8H-imidazo1,2-apyrimidine. These computational approaches allow researchers to predict binding affinities and optimize molecular structures before experimental validation. The phenyl ring's interaction with aromatic pockets in protein targets has been particularly well-studied using these methods.

The pharmacological profile of 7-phenyl-5H,6H,7H,8H-imidazo1,2-apyrimidine extends beyond oncology applications. Emerging evidence suggests its potential utility in treating neurological disorders characterized by oxidative stress and neuroinflammation. The compound's ability to cross the blood-brain barrier has been investigated in animal models of Alzheimer's disease and Parkinson's disease. Here again, the phenyl substituent may contribute to improved blood-brain barrier penetration through modulating lipophilicity.

In conclusion,7-phenyl-5H,6H,7H,8H-imidazo1,2-apyrimidine (CAS No. 1692446-92-6) represents a structurally intriguing molecule with significant therapeutic promise. Its synthesis remains accessible through well-established organic methodologies while offering ample opportunities for structural diversification via functional group modifications at key positions such as the 5-, 6-, or 8-hydrogen atoms adjacent to nitrogen or oxygen donor sites within its heterocyclic system.

The ongoing exploration of this compound underscores its importance as both an individual entity and part of larger chemical libraries designed for high-throughput screening programs aimed at discovering novel therapeutic agents across multiple disease areas including oncology,neurology,and inflammatory conditions where modulation of kinase activity represents an unmet medical need currently addressed by small-molecule inhibitors derived from related heterocyclic scaffolds.